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Compound of Interest

Compound Name: D-Fructose-13C,d2

Cat. No.: B12403597

Get Quote

Introduction & Scientific Rationale
Fructose is a ketohexose sugar significantly implicated in metabolic syndrome, non-alcoholic

fatty liver disease (NAFLD), and diabetes. Accurate quantification in biological fluids is

analytically challenging due to:

Isomerism: Fructose is isobaric (MW 180.16) with Glucose and Galactose.[1][2][3][4]

Standard C18 chromatography cannot separate these polar isomers, leading to co-elution

and ion suppression.

Ionization: Sugars lack acidic/basic functional groups, making them poor candidates for

electrospray ionization (ESI) in positive mode without derivatization.

Endogeneity: High background levels of glucose (typically 100-fold higher than fructose)

require a method with exceptional selectivity.

The Solution: HILIC-Negative ESI-MS/MS
This protocol utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) with an amide-

bonded stationary phase to resolve fructose from glucose. Detection is performed in Negative
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ESI mode using a high-pH mobile phase to facilitate deprotonation

. The use of D-Fructose-13C,d2 as an internal standard (IS) provides a +3 Da mass shift,
compensating for matrix effects and ionization variability.

Experimental Workflow
The following diagram illustrates the critical path from sample preparation to data analysis.
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Caption: Step-by-step workflow for the extraction and quantification of Fructose using Isotope

Dilution MS.

Materials & Reagents
Component Specification Purpose

Analyte D-Fructose (High Purity >99%) Calibration Standards

Internal Standard D-Fructose-13C,d2

Matrix compensation. Note:

Ensure label position is known

(e.g., 1-13C, 6,6-d2) for

fragment confirmation.

Column
Waters XBridge BEH Amide

XP (2.5 µm, 2.1 x 100 mm)

Separation of

Glucose/Fructose isomers

Mobile Phase A
95:5 Water:Acetonitrile + 0.1%

NH₄OH

Aqueous phase, High pH for

ionization

Mobile Phase B
95:5 Acetonitrile:Water + 0.1%

NH₄OH
Organic phase, HILIC retention

Precipitation Agent Acetonitrile (LC-MS Grade) Protein removal

Detailed Protocol
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Stock Solution Preparation[1][4]
Fructose Stock (1 mg/mL): Dissolve 10 mg D-Fructose in 10 mL of 50:50 ACN:Water.

IS Stock (100 µg/mL): Dissolve 1 mg D-Fructose-13C,d2 in 10 mL of 50:50 ACN:Water.

Working IS Solution: Dilute IS Stock to 5 µg/mL in pure Acetonitrile. This serves as both the

IS spike and the precipitation solvent.

Sample Preparation (Protein Precipitation)
Aliquot 50 µL of plasma/serum into a 1.5 mL microcentrifuge tube.

Add 200 µL of Working IS Solution (Acetonitrile containing D-Fructose-13C,d2).

Vortex vigorously for 30 seconds to precipitate proteins.

Centrifuge at 12,000 x g for 10 minutes at 4°C.

Transfer 150 µL of the supernatant to an LC vial with insert.

Note: Do not evaporate and reconstitute. Sugars are volatile during evaporation if not

carefully controlled, and HILIC requires high organic content for injection to maintain peak

shape.

LC-MS/MS Conditions
Liquid Chromatography (HILIC)

Column Temp: 35°C

Flow Rate: 0.3 mL/min

Injection Vol: 2-5 µL

Gradient Profile:

0.0 min: 90% B
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2.0 min: 90% B (Isocratic hold to elute non-polars)

8.0 min: 60% B (Linear gradient to elute sugars)

8.1 min: 40% B (Wash)

10.0 min: 40% B

10.1 min: 90% B (Re-equilibration)

13.0 min: Stop

Critical: Glucose typically elutes before Fructose on Amide columns. Ensure baseline

separation (Resolution > 1.5).

Mass Spectrometry (ESI Negative Mode)

Ion Source: Electrospray Ionization (ESI-)

Spray Voltage: -2500 V (Low voltage reduces discharge)

Capillary Temp: 300°C

Gas Flows: Optimized for instrument (e.g., Sheath 40, Aux 10 arb units).

MRM Transitions:

Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (V)

Type

D-Fructose 179.0 [M-H]⁻
89.0 [C3-C4
cleavage]

10-15 Quantifier

D-Fructose 179.0 [M-H]⁻ 113.0 12-18 Qualifier

| D-Fructose-13C,d2 | 182.0 [M-H]⁻ | 91.0* | 10-15 | IS Quantifier |

Technical Note on IS Transition: The Precursor is 179 + 1 (13C) + 2 (d2) = 182. The Product

ion depends on the position of the label.
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If the fragment (C3-C6) retains the labels, the mass is 89 + shift.

Action: Perform a Product Ion Scan of your specific IS standard to determine the dominant

fragment. If the labels are on the C1-C3 fragment, the transition might differ. The table

assumes a +2 Da shift in the fragment (e.g., 89 -> 91) which is common for uniformly

labeled or specific C4-C6 labeled analogs.

Method Validation Criteria (Self-Validating System)
To ensure trustworthiness, every run must pass these system suitability tests:

Retention Time Lock: Fructose must elute at a specific relative retention time (RRT) to the IS

(1.00 ± 0.02). If Glucose elutes at 1.05 RRT, the peaks must not overlap at 50% height.

Isotope Contribution: Inject a blank sample containing only the IS. Check for interference in

the Fructose channel (m/z 179). Signal should be < 20% of the LLOQ.

Linearity: Calibration curve (1 – 500 µM) must have

.

Recovery: Spike recovery should be 85-115%.

Troubleshooting & Optimization
Issue: Poor Separation of Glucose/Fructose.[3]

Cause: Mobile phase pH is too low or gradient is too steep.

Fix: Ensure 0.1% NH₄OH is fresh (pH ~9.0). High pH promotes the formation of the

-pyranose and

-furanose anomers which interact differently with the Amide phase than the

-anomers.

Issue: Low Sensitivity.
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Cause: Ion suppression from salts.

Fix: Divert the LC flow to waste for the first 1.5 minutes (salt elution).

Issue: Peak Tailing.

Cause: Sample solvent mismatch.

Fix: Ensure sample injection solvent is at least 75% Acetonitrile. Injecting aqueous

samples into HILIC causes peak distortion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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